Cas no 88018-66-0 (Bicyclo[6.2.1]undecane-4,5-dione)
88018-66-0 structure
Product Name:Bicyclo[6.2.1]undecane-4,5-dione
CAS No:88018-66-0
MF:C11H16O2
MW:180.243543624878
CID:648285
PubChem ID:13108658
Update Time:2025-04-19
Bicyclo[6.2.1]undecane-4,5-dione Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[6.2.1]undecane-4,5-dione
- DTXSID70518465
- 88018-66-0
-
- Inchi: 1S/C11H16O2/c12-10-5-3-8-1-2-9(7-8)4-6-11(10)13/h8-9H,1-7H2
- InChI Key: HFUIHMVCMHAZHY-UHFFFAOYSA-N
- SMILES: O=C1C(CCC2CCC(CC1)C2)=O
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.1Ų
Bicyclo[6.2.1]undecane-4,5-dione Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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